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Compound of Interest

Compound Name: 16:0 Caproylamine PE

Cat. No.: B15576941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical state and recommended

storage conditions for 16:0 Caproylamine PE (1,2-dipalmitoyl-sn-glycero-3-

phosphoethanolamine-N-(hexanoylamine)) powder. The information is intended to ensure the

stability and integrity of the compound for research and development applications.

Physical and Chemical Properties
16:0 Caproylamine PE is a functionalized lipid where a caproylamine moiety is attached to the

headgroup of the phosphatidylethanolamine. This modification provides a free amino group,

which is valuable for the conjugation of various molecules in drug delivery and targeted therapy

research.

Data Summary
The following table summarizes the key physical and storage parameters for 16:0
Caproylamine PE powder.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15576941?utm_src=pdf-interest
https://www.benchchem.com/product/b15576941?utm_src=pdf-body
https://www.benchchem.com/product/b15576941?utm_src=pdf-body
https://www.benchchem.com/product/b15576941?utm_src=pdf-body
https://www.benchchem.com/product/b15576941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Physical State Powder [1][2]

CAS Number 115288-21-6 [1][3]

Molecular Weight 805.117 g/mol [1][3]

Purity >99% [3]

Hygroscopicity No [3]

Light Sensitivity No [3]

Recommended Storage

Temperature
-20°C [3][4][5][6]

Shipping Condition

Typically room temperature for

continental US; may vary

elsewhere. Shipped on dry ice

by some suppliers.

[4][5]

Stability 1 year at -20°C [3]

Storage and Handling Workflow
Proper handling and storage are critical to maintain the stability and purity of 16:0
Caproylamine PE powder. The following workflow outlines the best practices from receiving to

long-term storage.
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Receiving

Preparation for Storage

Storage

Receive Shipment

Inspect Packaging for Integrity

Equilibrate to Room Temperature Before Opening

Proceed if package is intact

Weigh Desired Amount in a Controlled Environment (e.g., Glovebox)

Backfill with Inert Gas (Argon or Nitrogen)

Store in an Airtight Vial at -20°C

Seal tightly

Protect from Moisture

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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